1-Bromo-2-butoxybenzene
Overview
Description
1-Bromo-2-butoxybenzene is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Ultrasound-Assisted Preparation : Harikumar and Rajendran (2014) demonstrated the synthesis of 1-butoxy-4-nitrobenzene, a compound related to 1-Bromo-2-butoxybenzene, using ultrasound-assisted liquid-liquid phase-transfer catalysis. This method enhances reaction rates significantly compared to traditional methods, showcasing the potential for efficient synthesis of similar compounds (Harikumar & Rajendran, 2014).
Bromination Techniques : Research by Bovonsombat and Mcnelis (1993) focused on ring halogenations of polyalkylbenzenes, a process crucial in the synthesis of halogenated compounds like this compound. They explored different halogen sources and catalysts, enhancing the efficiency of bromination reactions (Bovonsombat & Mcnelis, 1993).
Applications in Organic Chemistry
Formation of Benzofurans : Lu et al. (2007) investigated the CuI-catalyzed formation of 2,3-disubstituted benzofurans from 1-bromo-2-iodobenzenes. This process, involving intermolecular C-C bond formation and intramolecular C-O bond formation, is significant for creating complex organic structures (Lu, Wang, Zhang, & Ma, 2007).
Use in Diphosphene Preparation : Yoshifuji, Kamijo, and Toyota (1993) utilized a sterically hindered bromobenzene derivative in the synthesis of low-coordinate phosphorus compounds. This research highlights the potential of halogenated benzene derivatives in the synthesis of novel organophosphorus compounds (Yoshifuji, Kamijo, & Toyota, 1993).
Environmental and Physical Chemistry
Study on Thermo Physical Properties : Ramesh, YunusM.Y., and K. Ramesh (2015) conducted a study on the viscosities and densities of binary liquid mixtures including Bromo benzene, relevant to this compound. This research provides insight into the physical properties and interactions of such compounds (Ramesh, YunusM.Y., & K. Ramesh, 2015).
Dioxin Formation in Pyrolysis : Evans and Dellinger (2003) studied the formation of brominated dioxins through the pyrolysis of brominated hydrocarbons like 2-bromophenol. This research is crucial for understanding the environmental impact and risks associated with the thermal degradation of brominated compounds (Evans & Dellinger, 2003).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-bromo-2-butoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO/c1-2-3-8-12-10-7-5-4-6-9(10)11/h4-7H,2-3,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFEFLNNDSLOUEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10597335 |
Source
|
| Record name | 1-Bromo-2-butoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10597335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54514-30-6 |
Source
|
| Record name | 1-Bromo-2-butoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10597335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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